Cas no 832103-72-7 (1,15-Dioxa-5,8,11-triazacyclononadecane-6,10-dione)

• Product Name: 1,15-Dioxa-5,8,11-triazacyclononadecane-6,10-dione
• CAS No: 832103-72-7
• MF: C₁₄H₂₇N₃O₄
• MW: 301.381883859634
• CID: 676361
• PubChem ID: 12997863
• Update Time: 2025-04-19

1,15-Dioxa-5,8,11-triazacyclononadecane-6,10-dione Chemical and Physical Properties

Names and Identifiers

• 1,15-Dioxa-5,8,11-triazacyclononadecane-6,10-dione
• DTXSID80514610
• 832103-72-7

• Inchi： 1S/C14H27N3O4/c18-13-11-15-12-14(19)17-6-4-10-21-8-2-1-7-20-9-3-5-16-13/h15H,1-12H2,(H,16,18)(H,17,19)
• InChI Key： NTEDGLLKQFWPOX-UHFFFAOYSA-N
• SMILES： O1CCCNC(CNCC(NCCCOCCCC1)=O)=O

Computed Properties

• Exact Mass: 301.20015635g/mol
• Monoisotopic Mass: 301.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 88.7Ų